Cas no 2229422-34-6 (1-(2-chloro-3,6-difluorophenyl)-2-methylpropan-2-yl(methyl)amine)

• Product Name: 1-(2-chloro-3,6-difluorophenyl)-2-methylpropan-2-yl(methyl)amine
• CAS No: 2229422-34-6
• MF: C₁₁H₁₄ClF₂N
• MW: 233.68536901474
• CID: 5599822
• PubChem ID: 165674047
• Update Time: 2025-05-23

1-(2-chloro-3,6-difluorophenyl)-2-methylpropan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [1-(2-chloro-3,6-difluorophenyl)-2-methylpropan-2-yl](methyl)amine
• EN300-1993667
• 2229422-34-6
• 1-(2-chloro-3,6-difluorophenyl)-2-methylpropan-2-yl(methyl)amine

• Inchi： 1S/C11H14ClF2N/c1-11(2,15-3)6-7-8(13)4-5-9(14)10(7)12/h4-5,15H,6H2,1-3H3
• InChI Key： VQDQSDKFOYBZOK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1CC(C)(C)NC)F)F

Computed Properties

• Exact Mass: 233.0782835g/mol
• Monoisotopic Mass: 233.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2-chloro-3,6-difluorophenyl)-2-methylpropan-2-yl(methyl)amine

1-(2-Chloro-3,6-Difluorophenyl)-2-Methylpropan-2-yl(Methyl)Amine: A Comprehensive Overview

The compound 1-(2-chloro-3,6-difluorophenyl)-2-methylpropan-2-yl(methyl)amine, identified by the CAS number NO. 1185854-77-9, is a highly specialized organic compound with significant applications in various chemical industries. This compound is characterized by its unique structure, which includes a chloro-substituted aromatic ring and a methylamine group attached to a branched alkyl chain. The presence of multiple halogen atoms (chlorine and fluorine) in its structure imparts distinctive electronic and steric properties, making it valuable in diverse chemical reactions and processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes. One notable method involves the nucleophilic substitution of a chloroarene derivative with a methylamine group, followed by subsequent alkylation steps to introduce the branched alkyl chain. Researchers have also explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield, which has been documented in several recent studies published in prominent chemical journals.

The structural uniqueness of 1-(2-chloro-3,6-difluorophenyl)-2-methylpropan-2-yl(methyl)amine makes it an ideal candidate for applications in pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical sector, this compound has shown potential as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases. Its ability to act as a versatile building block in medicinal chemistry has been highlighted in several recent publications.

In the agrochemical industry, this compound has been utilized as an intermediate in the development of herbicides and fungicides. Its fluorinated aromatic ring contributes to enhanced stability and bioavailability, making it suitable for use in harsh environmental conditions. Recent studies have also explored its role in catalytic processes, where it serves as a ligand or catalyst precursor in asymmetric synthesis and organocatalysis.

The environmental impact and safety profile of 1-(2-chloro-3,6-difluorophenyl)-2-methylpropan-2-yl(methyl)amine have been subjects of recent research. Studies indicate that while the compound exhibits moderate toxicity towards aquatic organisms, its degradation pathways under environmental conditions are relatively rapid, reducing its persistence in ecosystems. Regulatory agencies have emphasized the need for further toxicological studies to fully understand its long-term effects on human health and the environment.

In conclusion, 1-(2-chloro-3,6-difluorophenyl)-2-methylpropan-2-yl(methyl)amine stands out as a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in modern chemical innovation. Continued research into its properties and potential uses is expected to unlock even more opportunities for this intriguing compound.